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Compound of Interest

Compound Name: CC260

Cat. No.: B15600648

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with CC260, a selective PI5SP4Ka and PISP4K[
inhibitor. Adherence to these protocols is vital for ensuring personal safety and maintaining a
compliant laboratory environment.

Chemical Identifier:

e Product Name: CC260

e CAS Number: 2411088-26-9

» Molecular Formula: C24H29CI2Ns502

CC260 is a research compound used in studies of cell energy metabolism, diabetes, and
cancer.[1] It functions by selectively inhibiting phosphatidylinositol 5-phosphate 4-kinase alpha
(PI5P4Ka) and beta (PI5P4Kp).[1] These enzymes are critical in cellular signaling, converting
phosphatidylinositol 5-phosphate (PI5P) to phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2), a
key secondary messenger.[1][2] The inhibition of PI5SP4Ka and 3 has been identified as a
promising therapeutic strategy for various diseases, including cancer and immune disorders.[2]

[3]

Personal Protective Equipment (PPE)
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Appropriate PPE is mandatory when handling CC260 to prevent exposure. The following table

summarizes the required equipment.

Protection Type

Specific Equipment

Purpose

Eye and Face Protection

Safety glasses with side-

shields or goggles.

Protects against splashes and

airborne particles.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber).

Prevents skin contact. Gloves
should be inspected before
use and disposed of properly

after handling the compound.

Body Protection

Laboratory coat.

Protects skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area. A
respirator may be required if
handling large quantities or if

there is a risk of aerosolization.

Prevents inhalation of the

compound.

Operational Plan: From Receipt to Disposal

A systematic approach to handling CC260 is essential for safety and research integrity.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage.

» Store in a tightly sealed container in a cool, dry, and well-ventilated area.

o Keep away from incompatible materials such as strong oxidizing agents.[4]

2. Handling and Use:

 All handling of CC260 should be conducted in a designated area, such as a chemical fume

hood, to minimize inhalation exposure.

e Avoid contact with skin, eyes, and clothing.[5]
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» Do not eat, drink, or smoke in the handling area.

e Wash hands thoroughly after handling.

3. Spill Management:

 In case of a spill, evacuate the area and ensure adequate ventilation.
o Wear appropriate PPE before attempting to clean the spill.

» For small spills, absorb the material with an inert absorbent (e.g., sand, vermiculite) and
place it in a sealed container for disposal.

o For large spills, contact your institution's environmental health and safety department.

Disposal Plan

Proper disposal of CC260 and its containers is crucial to prevent environmental contamination
and ensure regulatory compliance.

e Waste Characterization: CC260 should be treated as hazardous chemical waste.
o Container Management:

o Collect all waste material, including contaminated PPE and absorbent materials, in a
clearly labeled, sealed container.

o The container must be labeled with "Hazardous Waste" and the chemical name "CC260".

[5]

o Disposal Route:

[e]

Dispose of the waste through a licensed hazardous waste disposal company.

o

Do not dispose of CC260 down the drain or in the regular trash.

[¢]

Follow all local, state, and federal regulations for hazardous waste disposal.
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Visualizations
Signaling Pathway of CC260 Inhibition
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Caption: CC260 inhibits PI5SP4Ka/3, blocking PI5P to PI(4,5)P2 conversion.

Experimental Workflow: Handling CC260
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General Laboratory Workflow for Handling CC260
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Caption: A step-by-step workflow for the safe handling of CC260 in a lab.

© 2025 BenchChem. All rights reserved.

5/7

Tech Support


https://www.benchchem.com/product/b15600648?utm_src=pdf-body-img
https://www.benchchem.com/product/b15600648?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15600648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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